4,6,7-Trimethoxy-1H-indole-2-carboxylic acid

• IUPAC Name: 4,6,7-trimethoxy-1H-indole-2-carboxylic acid
• InChI: InChI=1S/C12H13NO5/c1-16-8-5-9(17-2)11(18-3)10-6(8)4-7(13-10)12(14)15/h4-5,13H,1-3H3,(H,14,15)
• InChI Key: QVCJMJQXKVYHCL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C2=C1C=C(N2)C(=O)O)OC)OC
• Molecular Formula: C12H13NO5
• Molecular Weight: 251.23 g/mol
• CAS No.: 161156-01-0

Description

4,6,7-Trimethoxy-1H-indole-2-carboxylic acid is a useful research compound. Its molecular formula is C12H13NO5 and its molecular weight is 251.238. The purity is usually 95%.
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Scientific Research Applications

Characterization and Analysis Techniques

• Indole derivatives, including those similar to 4,6,7-Trimethoxy-1H-indole-2-carboxylic acid, have been characterized using advanced spectroscopic techniques like proton NMR, providing insights into their molecular structures (Mackintosh, Mount, & Reed, 1994).

Synthesis and Structural Analysis

• Novel indole derivatives have been synthesized and analyzed for their structural properties using X-ray diffraction (XRD), spectroscopic, and density functional theory (DFT) studies, indicating potential applications in various fields including nonlinear optical (NLO) technologies (Tariq et al., 2020).

Electropolymerization and Material Properties

• The electrochemical oxidation and polymerization of indole derivatives have been explored, revealing the formation of polymers with interesting electronic properties. These studies provide a foundation for developing advanced materials with specific electronic characteristics (Mackintosh & Mount, 1994).

Biological and Pharmaceutical Applications

• Research into indole-2-carboxylic acid derivatives, closely related to this compound, highlights their potential in therapeutic applications. This includes the synthesis of compounds with significant antibacterial and moderate antifungal activities (Raju et al., 2015).

Photographic and Photochemical Applications

• Derivatives of indole, like 1,3,3-Trimethylspiro[indoline-2,2′-benzopyran]-8′-carboxylic acid, have shown "reverse photochromism" in certain solvents, indicating potential use in photoreversible photographic systems (Shimizu, Kokado, & Inoue, 1969).

Catalysis and Electrode Materials

• Indole-6-carboxylic acid, a compound structurally similar to this compound, has been used to create copolymers with potential as catalyst supports for methanol oxidation in fuel cells (Wu et al., 2015).

Mechanism of Action

Target of Action

The primary targets of 4,6,7-Trimethoxy-1H-indole-2-carboxylic acid are currently unknown. This compound is a biochemical used for proteomics research

Result of Action

The molecular and cellular effects of This compound It’s known that the compound has been used in proteomics research